Cas no 46779-48-0 (1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine)

1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine structure
46779-48-0 structure
Product Name:1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine
CAS No:46779-48-0
MF:C12H18N2O2S
MW:254.348521709442
MDL:MFCD00086983
CID:930530
PubChem ID:269717
Update Time:2025-04-19

1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine
    • 1-methyl-4-(4-methylphenyl)sulfonylpiperazine
    • 1-Methyl-4-tosylpiperazine
    • 1-methyl-4-(toluene-4-sulfonyl)-piperazine
    • 1-Methyl-4-(toluol-4-sulfonyl)-piperazin
    • AC1L6N2C
    • AC1Q3ZX3
    • AC1Q6VJ6
    • AP-263
    • NSC111206
    • SureCN7564728
    • 1-Methyl-4-(4-methylphenyl)sulfonyl-piperazine
    • 46779-48-0
    • VU0118530-2
    • Cambridge id 5282957
    • MFCD00086983
    • Oprea1_184975
    • AKOS000383130
    • AP-263/40671127
    • DTXSID00296724
    • N11582
    • MLS001202825
    • AM86988
    • CBDivE_015351
    • EU-0066642
    • DS-003101
    • 1-METHYL-4-(PARA-TOLYLSULFONYL)-PIPERAZINE
    • Z45507433
    • F0160-0028
    • STK408111
    • HMS2823E10
    • CHEMBL403769
    • CS-0281414
    • NSC-111206
    • SCHEMBL7564728
    • 1-METHYL-4-(4-METHYLBENZENESULFONYL)PIPERAZINE
    • SMR000513279
    • Oprea1_254306
    • 1-methyl-4-[(4-methylbenzene)sulfonyl]piperazine
    • MDL: MFCD00086983
    • Inchi: 1S/C12H18N2O2S/c1-11-3-5-12(6-4-11)17(15,16)14-9-7-13(2)8-10-14/h3-6H,7-10H2,1-2H3
    • InChI Key: LOQGRIZFMIRFTQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 254.10904
  • Monoisotopic Mass: 254.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • Density: 1.199
  • Boiling Point: 375.7°C at 760 mmHg
  • Flash Point: 181°C
  • Refractive Index: 1.564
  • PSA: 40.62
  • LogP: 1.88770

1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine Pricemore >>

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